Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate) Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)
Brand Name: Vulcanchem
CAS No.: 144-21-8
VCID: VC0135196
InChI: InChI=1S/CH5AsO3.Na/c1-2(3,4)5;/h1H3,(H2,3,4,5);/q;+1
SMILES: C[As](=O)(O)O.[Na+]
Molecular Formula: CH3AsNa2O3
Molecular Weight: 162.96 g/mol

Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)

CAS No.: 144-21-8

Reference Standards

VCID: VC0135196

Molecular Formula: CH3AsNa2O3

Molecular Weight: 162.96 g/mol

Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate) - 144-21-8

CAS No. 144-21-8
Product Name Methyl Arsonic Acid Disodium Salt (~40per cent, Contain Sodium Sulfate)
Molecular Formula CH3AsNa2O3
Molecular Weight 162.96 g/mol
IUPAC Name sodium;methylarsonic acid
Standard InChI InChI=1S/CH5AsO3.Na/c1-2(3,4)5;/h1H3,(H2,3,4,5);/q;+1
Standard InChIKey SDIXRDNYIMOKSG-UHFFFAOYSA-L
SMILES C[As](=O)(O)O.[Na+]
Canonical SMILES C[As](=O)([O-])[O-].[Na+].[Na+]
Colorform Hydrated crystals containing 5H2O or 6H2O
Monoclinic spear-shaped plates from absolute alcohol
White crystalline solid
Density 1.535 /51% w/v aqueous technical/
Melting Point 130-140 °C
Related CAS 124-58-3 (Parent)
Shelf Life DECOMPOSED BY STRONG OXIDIZING & REDUCING AGENTS.
/Decomposes/ slowly at elevated temperatures. Stable to hydrolysis.
Solubility 16 g/100 ml in methanol @ 25 °C; 0.005 g/100 ml in hexane @ 25 °C
Insoluble in most organic solvents
In water, 5.8X10+5 mg/l @ 20 °C.
Synonyms disodium methanearsonate
methanearsonic acid
methylarsonate
methylarsonic acid
methylarsonous acid
monomethylarsonic acid
monomethylarsonic acid, ammonium, iron (3+) salt
monomethylarsonic acid, calcium salt (2:1)
monomethylarsonic acid, dimercury (1+) salt
monomethylarsonic acid, dipotassium salt
monomethylarsonic acid, disodium salt
monomethylarsonic acid, iron (2+) salt (3:2)
monomethylarsonic acid, iron salt
monomethylarsonic acid, monoammonium salt
monomethylarsonic acid, monocalcium salt
monomethylarsonic acid, monosodium salt
monomethylarsonic acid, zinc salt
monosodium methanearsonate
MSMA
sodium methanearsonate
Vapor Pressure 1X10-5 Pa @ 25 °C (7.8X10-8 mm Hg)
PubChem Compound 20975696
Last Modified Dec 23 2021
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